Cas no 1249162-49-9 (2-(Piperidin-3-ylmethyl)benzo[d]oxazole)

• Product Name: 2-(Piperidin-3-ylmethyl)benzo[d]oxazole
• CAS No: 1249162-49-9
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 2197053
• Update Time: 2023-08-07

2-(Piperidin-3-ylmethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-3-ylmethyl)benzo[d]oxazole

• Inchi： 1S/C13H16N2O/c1-2-6-12-11(5-1)15-13(16-12)8-10-4-3-7-14-9-10/h1-2,5-6,10,14H,3-4,7-9H2
• InChI Key： IKMVUGKZFVBMMG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1CC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Topological Polar Surface Area: 38.1